Cas no 81697-01-0 (Benzothiazole,2-(2-propyn-1-yloxy)-)

81697-01-0 structure
Product name:Benzothiazole,2-(2-propyn-1-yloxy)-
CAS No:81697-01-0
MF:C10H7NOS
MW:189.233680963516
CID:708166
Benzothiazole,2-(2-propyn-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(2-propyn-1-yloxy)-
- Benzothiazole, 2-(2-propynyloxy)- (6CI,9CI)
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- Inchi: 1S/C10H7NOS/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h1,3-6H,7H2
- InChI Key: CYFQXMGOVBFDAQ-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1OCC#C
Computed Properties
- Exact Mass: 189.025
- Monoisotopic Mass: 189.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
Benzothiazole,2-(2-propyn-1-yloxy)- Related Literature
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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